![molecular formula C15H23N3O B7463882 N-[4-[[(1-methylpiperidin-4-yl)amino]methyl]phenyl]acetamide](/img/structure/B7463882.png)
N-[4-[[(1-methylpiperidin-4-yl)amino]methyl]phenyl]acetamide
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Overview
Description
N-[4-[[(1-methylpiperidin-4-yl)amino]methyl]phenyl]acetamide, also known as MPAA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. MPAA is a derivative of acetaminophen and has been found to possess analgesic and anti-inflammatory properties.
Mechanism of Action
The exact mechanism of action of N-[4-[[(1-methylpiperidin-4-yl)amino]methyl]phenyl]acetamide is not fully understood, but it is believed to act by modulating the activity of certain ion channels and receptors in the brain. This compound has been found to modulate the activity of TRPV1 and TRPA1 channels, which are involved in pain and inflammation. This compound has also been found to modulate the activity of GABA receptors, which are involved in the regulation of neuronal activity.
Biochemical and Physiological Effects:
This compound has been found to possess analgesic and anti-inflammatory properties, making it a potential candidate for the treatment of pain and inflammation. This compound has also been found to modulate the activity of certain ion channels and receptors in the brain, which may have implications for the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[4-[[(1-methylpiperidin-4-yl)amino]methyl]phenyl]acetamide is its simple synthesis method, which makes it easily accessible for laboratory experiments. This compound has also been found to possess potent analgesic and anti-inflammatory properties, making it a potential candidate for the development of new drugs. However, one of the limitations of this compound is its relatively low potency compared to other analgesic and anti-inflammatory drugs.
Future Directions
There are several future directions for the research and development of N-[4-[[(1-methylpiperidin-4-yl)amino]methyl]phenyl]acetamide. One potential direction is the optimization of its potency and selectivity for specific ion channels and receptors. Another potential direction is the development of new drug candidates based on the structure of this compound. This compound may also have potential applications in the treatment of neurological disorders, and further research is needed to explore this possibility. Finally, this compound may have potential applications in the field of drug delivery, and further research is needed to explore this possibility.
Conclusion:
In conclusion, this compound is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been found to possess analgesic and anti-inflammatory properties, making it a potential candidate for the treatment of pain and inflammation. This compound has also been studied for its potential use as a tool compound in neuroscience research. Further research is needed to fully understand the mechanism of action of this compound and to explore its potential applications in various fields.
Synthesis Methods
N-[4-[[(1-methylpiperidin-4-yl)amino]methyl]phenyl]acetamide can be synthesized using a simple one-pot reaction from commercially available starting materials. The synthesis involves the reaction of 4-(chloromethyl)phenylacetic acid with 1-methyl-4-piperidinamine in the presence of a base, such as triethylamine. The reaction proceeds smoothly at room temperature, and the product can be obtained in good yield after purification.
Scientific Research Applications
N-[4-[[(1-methylpiperidin-4-yl)amino]methyl]phenyl]acetamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and drug discovery. This compound has been found to possess analgesic and anti-inflammatory properties, making it a potential candidate for the treatment of pain and inflammation. This compound has also been studied for its potential use as a tool compound in neuroscience research, as it has been found to modulate the activity of certain ion channels and receptors in the brain.
properties
IUPAC Name |
N-[4-[[(1-methylpiperidin-4-yl)amino]methyl]phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23N3O/c1-12(19)17-15-5-3-13(4-6-15)11-16-14-7-9-18(2)10-8-14/h3-6,14,16H,7-11H2,1-2H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XRAMRJQJYLDCFB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)CNC2CCN(CC2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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